Cas no 2375269-33-1 (1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-fluoro-3,6-dihydro-2H-pyridine-4-carboxylic acid)

• Product Name: 1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-fluoro-3,6-dihydro-2H-pyridine-4-carboxylic acid
• CAS No: 2375269-33-1
• MF: C₂₁H₁₈FNO₄
• MW: 367.370329380035
• CID: 6229044
• PubChem ID: 145874673
• Update Time: 2025-06-10

1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-fluoro-3,6-dihydro-2H-pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2375269-33-1
• 1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-fluoro-3,6-dihydro-2H-pyridine-4-carboxylic acid
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• EN300-7432255

• Inchi： 1S/C21H18FNO4/c22-19-11-23(10-9-17(19)20(24)25)21(26)27-12-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-8,18H,9-12H2,(H,24,25)
• InChI Key： IMUFVVARGZKJCO-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 367.12198622g/mol
• Monoisotopic Mass: 367.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-fluoro-3,6-dihydro-2H-pyridine-4-carboxylic acid

Comprehensive Overview of 1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-fluoro-3,6-dihydro-2H-pyridine-4-carboxylic acid (CAS No. 2375269-33-1)

1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-fluoro-3,6-dihydro-2H-pyridine-4-carboxylic acid (CAS 2375269-33-1) is a fluorinated heterocyclic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a fluoro-substituted dihydropyridine moiety, makes it a valuable intermediate in drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with current trends in precision medicine and targeted therapies.

The compound’s Fmoc-protected carboxylic acid functionality is particularly significant in solid-phase peptide synthesis (SPPS), a technique dominating modern bioconjugation and peptide-based drug development. With the growing demand for peptide therapeutics—especially in oncology and neurology—the relevance of CAS 2375269-33-1 has surged. Its 5-fluoro substitution further contributes to its appeal, as fluorination is a key strategy to modulate lipophilicity and binding affinity in drug candidates, a topic frequently searched in AI-driven drug design forums.

From a synthetic chemistry perspective, 1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-fluoro-3,6-dihydro-2H-pyridine-4-carboxylic acid exemplifies the convergence of protecting group chemistry and fluorination techniques. The Fmoc group ensures selective deprotection under mild conditions, critical for constructing complex peptides without side reactions. This aligns with industry demands for greener and more efficient synthetic protocols, a recurring theme in sustainable chemistry discussions. Analytical techniques like HPLC and NMR are essential for characterizing this compound, as purity is paramount in preclinical applications.

Beyond its synthetic utility, CAS 2375269-33-1 has garnered attention in computational chemistry. Molecular docking studies leverage its dihydropyridine scaffold to explore interactions with biological targets, addressing frequent queries about "fluorine in drug-receptor binding." The compound’s potential in prodrug design is another hot topic, as its hydrolytic stability and controlled release properties are investigated for next-generation therapeutics. Such applications resonate with searches around "smart drug delivery systems" and "bioorthogonal chemistry."

In summary, 1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-fluoro-3,6-dihydro-2H-pyridine-4-carboxylic acid represents a multifaceted tool in modern chemistry. Its dual role as a peptide-building block and a fluorinated pharmacophore underscores its importance in addressing challenges like drug resistance and enzymatic degradation. As the pharmaceutical industry prioritizes innovation, compounds like CAS 2375269-33-1 will remain at the forefront of research, bridging gaps between synthetic feasibility and therapeutic efficacy.